Cas no 913377-45-4 (2,2-Dimethyl-5-((thiophen-3-ylamino)methylene)-1,3-dioxane-4,6-dione)

• Product Name: 2,2-Dimethyl-5-((thiophen-3-ylamino)methylene)-1,3-dioxane-4,6-dione
• CAS No: 913377-45-4
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 827120
• PubChem ID: 22250087
• Update Time: 2025-04-19

2,2-Dimethyl-5-((thiophen-3-ylamino)methylene)-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-5-((thiophen-3-ylamino)methylene)-1,3-dioxane-4,6-dione
• 2,2-diMethyl-5-{[(thiophen-3-yl)aMino]Methylidene}-1,3-dioxane-4,6-dione
• 2,2-dimethyl-5-[(thiophen-3-ylamino)methylidene]-1,3-dioxane-4,6-dione
• UIJLEUVLTRJTAJ-UHFFFAOYSA-N
• DTXSID60623855
• A23470
• 2,2-dimethyl-5-(thiophen-3-ylaminomethylene)-[1,3]dioxane-4,6-dione
• AKOS015919527
• FT-0743122
• 913377-45-4
• SCHEMBL198263
• DA-17370

• MDL： MFCD19689689
• Inchi： 1S/C11H11NO4S/c1-11(2)15-9(13)8(10(14)16-11)5-12-7-3-4-17-6-7/h3-6,12H,1-2H3
• InChI Key： UIJLEUVLTRJTAJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N/C=C1/C(=O)OC(C)(C)OC/1=O

Computed Properties

• Exact Mass: 253.04100
• Monoisotopic Mass: 253.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.87000
• LogP: 1.95300

2,2-Dimethyl-5-((thiophen-3-ylamino)methylene)-1,3-dioxane-4,6-dione Security Information

• Storage Condition：Sealed in dry,2-8°C